Cas no 1872498-86-6 (1-Cyclobutylethane-1-thiol)

1-Cyclobutylethane-1-thiol is a sulfur-containing organic compound characterized by a cyclobutyl group attached to an ethanethiol moiety. This thiol derivative is of interest in synthetic chemistry due to its potential as a building block for pharmaceuticals, agrochemicals, and specialty materials. The cyclobutyl ring imparts steric constraints that can influence reactivity and selectivity in thiol-based reactions, such as nucleophilic substitutions or metal-catalyzed couplings. Its structure may also enhance stability compared to linear thiol analogs. The compound is typically handled under inert conditions due to the sensitivity of thiol groups to oxidation. Researchers value it for its versatility in constructing complex molecular architectures with tailored steric and electronic properties.

1-Cyclobutylethane-1-thiol structure

Product Name:1-Cyclobutylethane-1-thiol

CAS No:1872498-86-6

MF:C₆H₁₂S

MW:116.224480628967

CID:5690488

PubChem ID:54078063

Update Time:2025-06-07

1-Cyclobutylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

- 1-Cyclobutylethane-1-thiol
- SCHEMBL11388902
- EN300-1288785
- 1872498-86-6
- Cyclobutanemethanethiol, α-methyl-
- Inchi： 1S/C6H12S/c1-5(7)6-3-2-4-6/h5-7H,2-4H2,1H3
- InChI Key： MLCGHBJMRHTLDR-UHFFFAOYSA-N
- SMILES： SC(C)C1CCC1

Computed Properties

Exact Mass: 116.06597156g/mol
Monoisotopic Mass: 116.06597156g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 57.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 1Å²

Experimental Properties

Density: 0.963±0.06 g/cm3(Predicted)
Boiling Point: 152.8±9.0 °C(Predicted)
pka: 10.91±0.10(Predicted)

1-Cyclobutylethane-1-thiol Pricemore >>

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Enamine	EN300-1288785-0.05g	1-cyclobutylethane-1-thiol	1872498-86-6	0.05g	$792.0	2023-05-24
Enamine	EN300-1288785-0.1g	1-cyclobutylethane-1-thiol	1872498-86-6	0.1g	$829.0	2023-05-24
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Enamine	EN300-1288785-1.0g	1-cyclobutylethane-1-thiol	1872498-86-6	1g	$943.0	2023-05-24
Enamine	EN300-1288785-2.5g	1-cyclobutylethane-1-thiol	1872498-86-6	2.5g	$1848.0	2023-05-24
Enamine	EN300-1288785-5.0g	1-cyclobutylethane-1-thiol	1872498-86-6	5g	$2732.0	2023-05-24
Enamine	EN300-1288785-10.0g	1-cyclobutylethane-1-thiol	1872498-86-6	10g	$4052.0	2023-05-24
Enamine	EN300-1288785-50mg	1-cyclobutylethane-1-thiol	1872498-86-6	50mg	$587.0	2023-10-01
Enamine	EN300-1288785-100mg	1-cyclobutylethane-1-thiol	1872498-86-6	100mg	$615.0	2023-10-01